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Compound of Interest

Compound Name: (-)-Sweroside

Cat. No.: B190387 Get Quote

For researchers and laboratory professionals, the proper disposal of chemical reagents is a

critical component of laboratory safety and environmental responsibility. This guide provides

essential information and a procedural framework for the safe disposal of (-)-Sweroside, a

bioactive iridoid glycoside used in various research applications.

Hazard Identification and Safety Precautions
(-)-Sweroside is classified as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it is harmful if swallowed (H302)[1].

The associated precautionary statement for disposal is P501, which mandates that the

substance be disposed of in accordance with local, regional, national, and international

regulations[1].

Key Safety Data:

Hazard Class GHS Code
Precautionary
Statements

Pictogram

Acute Toxicity, Oral

(Category 4)
H302

P264, P270,

P301+P317, P330,

P501

Warning[1]

Hazard Code Xn S22, S24/25 Xn[2]
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Before handling (-)-Sweroside for disposal, it is imperative to wear appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a laboratory coat. Avoid

creating dust and ensure adequate ventilation.

General Disposal Principles
The disposal of (-)-Sweroside, as with any laboratory chemical, must adhere to the waste

disposal guidelines established by your institution's Environmental Health and Safety (EHS)

office and comply with all relevant governmental regulations[3]. It is intended for laboratory

research use only and not for personal consumption or other uses[4][5][6].

Step-by-Step Disposal Procedure
The following is a general procedure for the disposal of (-)-Sweroside. Note: This is a guideline

and must be adapted to the specific protocols of your institution.

Consult Institutional Policies: Before beginning, obtain and review the specific chemical

waste disposal guidelines from your institution's EHS office.

Segregate Waste: Do not mix (-)-Sweroside with other chemical waste unless explicitly

permitted by your EHS guidelines. It should be collected in a designated, properly labeled

hazardous waste container.

Container Labeling: The waste container must be clearly labeled with the chemical name "

(-)-Sweroside" and the appropriate hazard warnings (e.g., "Harmful if Swallowed").

Disposal of Unused Product:

Solid Waste: Collect surplus or expired solid (-)-Sweroside in a designated hazardous

waste container.

Solutions: If (-)-Sweroside is in a solution, do not pour it down the drain. Collect it in a

designated container for hazardous liquid waste. The container should be compatible with

the solvent used.

Decontamination and Disposal of Empty Containers:

Empty containers that held (-)-Sweroside must be decontaminated before disposal.
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A common procedure is to triple-rinse the container with a suitable solvent that can

dissolve (-)-Sweroside, such as methanol or ethanol[7].

Collect the rinsate (the solvent from rinsing) as hazardous waste in the appropriate liquid

waste container.

After triple-rinsing, the container may be disposed of as non-hazardous waste, but confirm

this with your institutional guidelines.

Waste Pickup: Arrange for the collection of the hazardous waste container by your

institution's EHS department or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Sweroside.
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(-)-Sweroside Disposal Workflow
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Caption: Workflow for the safe disposal of (-)-Sweroside.
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Disclaimer: This information is intended as a guide and does not replace the specific

requirements of your institution or local regulations. Always consult your Environmental Health

and Safety office for definitive disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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